Cas no 2229459-48-5 (2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 2229459-48-5
• MF: C₉H₁₃F₂N₃
• MW: 201.216428518295
• CID: 6191195
• PubChem ID: 165974598
• Update Time: 2025-11-01

2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• EN300-1952456
• 2229459-48-5

• Inchi： 1S/C9H13F2N3/c1-5-7(6(2)14(3)13-5)8(12)4-9(8,10)11/h4,12H2,1-3H3
• InChI Key： QLXRVQWVHPELMM-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C(C)=NN(C)C=1C)N)F

Computed Properties

• Exact Mass: 201.10775375g/mol
• Monoisotopic Mass: 201.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine

Research Brief on 2,2-Difluoro-1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS: 2229459-48-5)

In recent years, the compound 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS: 2229459-48-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorocyclopropane and trimethylpyrazole moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. The following brief provides an overview of the latest research findings, methodologies, and implications associated with this compound.

The synthesis and characterization of 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine have been extensively documented in recent literature. Researchers have employed advanced techniques such as NMR spectroscopy, X-ray crystallography, and high-resolution mass spectrometry to confirm its structural integrity and purity. These studies highlight the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

One of the most notable applications of this compound lies in its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. These findings underscore its potential as a scaffold for designing next-generation anticancer agents.

In addition to its anticancer properties, this compound has also been explored for its antimicrobial activity. A recent preprint on bioRxiv reported that analogs of 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of this compound. Researchers are actively investigating strategies to enhance its bioavailability and reduce potential off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, as evidenced by a recent publication in ACS Chemical Biology.

In conclusion, 2,2-difluoro-1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Ongoing research aims to further elucidate its mechanisms of action and expand its therapeutic potential. As the field advances, this compound is poised to play a pivotal role in the development of innovative treatments for various diseases.